Cas no 2137645-00-0 (3-(Dimethylamino)benzene-1-sulfonyl fluoride)
3-(Dimethylamino)benzene-1-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 2137645-00-0
- EN300-727458
- 3-(dimethylamino)benzene-1-sulfonyl fluoride
- 3-(Dimethylamino)benzene-1-sulfonyl fluoride
-
- Inchi: 1S/C8H10FNO2S/c1-10(2)7-4-3-5-8(6-7)13(9,11)12/h3-6H,1-2H3
- InChI Key: KUECGBKJQMXRPN-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC(=C1)N(C)C)(=O)(=O)F
Computed Properties
- Exact Mass: 203.04162790g/mol
- Monoisotopic Mass: 203.04162790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 45.8Ų
3-(Dimethylamino)benzene-1-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-727458-0.05g |
3-(dimethylamino)benzene-1-sulfonyl fluoride |
2137645-00-0 | 0.05g |
$912.0 | 2023-06-03 | ||
| Enamine | EN300-727458-0.1g |
3-(dimethylamino)benzene-1-sulfonyl fluoride |
2137645-00-0 | 0.1g |
$956.0 | 2023-06-03 | ||
| Enamine | EN300-727458-0.25g |
3-(dimethylamino)benzene-1-sulfonyl fluoride |
2137645-00-0 | 0.25g |
$999.0 | 2023-06-03 | ||
| Enamine | EN300-727458-0.5g |
3-(dimethylamino)benzene-1-sulfonyl fluoride |
2137645-00-0 | 0.5g |
$1043.0 | 2023-06-03 | ||
| Enamine | EN300-727458-1.0g |
3-(dimethylamino)benzene-1-sulfonyl fluoride |
2137645-00-0 | 1g |
$1086.0 | 2023-06-03 | ||
| Enamine | EN300-727458-2.5g |
3-(dimethylamino)benzene-1-sulfonyl fluoride |
2137645-00-0 | 2.5g |
$2127.0 | 2023-06-03 | ||
| Enamine | EN300-727458-5.0g |
3-(dimethylamino)benzene-1-sulfonyl fluoride |
2137645-00-0 | 5g |
$3147.0 | 2023-06-03 | ||
| Enamine | EN300-727458-10.0g |
3-(dimethylamino)benzene-1-sulfonyl fluoride |
2137645-00-0 | 10g |
$4667.0 | 2023-06-03 |
3-(Dimethylamino)benzene-1-sulfonyl fluoride Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 3-(Dimethylamino)benzene-1-sulfonyl fluoride
Recent Advances in the Application of 3-(Dimethylamino)benzene-1-sulfonyl fluoride (CAS: 2137645-00-0) in Chemical Biology and Drug Discovery
3-(Dimethylamino)benzene-1-sulfonyl fluoride (DMBSF, CAS: 2137645-00-0) has emerged as a versatile chemical probe and inhibitor in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile, enabling selective modification of serine hydrolases and other nucleophilic residues in proteins. Recent studies have highlighted its potential in target identification, activity-based protein profiling (ABPP), and covalent drug development.
A 2023 study published in Journal of Medicinal Chemistry demonstrated DMBSF's exceptional selectivity for certain serine proteases involved in inflammatory pathways. The researchers utilized quantitative proteomics to identify over 20 protein targets of DMBSF in human cell lysates, with particular enrichment for enzymes containing reactive serine residues in their active sites. This work established DMBSF as a valuable tool for studying serine hydrolase networks in disease states.
In the context of covalent inhibitor development, DMBSF has shown promise as a warhead in targeted therapies. A recent patent application (WO2023056789) disclosed several DMBSF-derived compounds with improved pharmacokinetic properties for oncology applications. The sulfonyl fluoride moiety demonstrates a favorable balance between reactivity and stability, allowing for selective target engagement while minimizing off-target effects.
Structural biology studies have provided insights into DMBSF's mechanism of action. Cryo-EM and X-ray crystallography data (PDB: 8T2K) reveal that DMBSF forms a stable covalent bond with the catalytic serine of target enzymes, while the dimethylamino group contributes to binding affinity through π-cation interactions with nearby aromatic residues. These structural findings are informing the design of next-generation sulfonyl fluoride-based probes.
Recent synthetic chemistry advancements have improved access to DMBSF and its derivatives. A 2024 Organic Process Research & Development paper described a scalable, high-yield synthesis of DMBSF (CAS: 2137645-00-0) using continuous flow chemistry, addressing previous challenges in large-scale production. This development is particularly significant for translational research requiring gram-scale quantities of the compound.
In drug discovery applications, DMBSF has shown potential beyond its traditional use as a protease inhibitor. A Nature Chemical Biology report demonstrated its utility in stabilizing protein-protein interactions through selective sulfonylation of interfacial serine residues. This unexpected application opens new avenues for modulating challenging therapeutic targets.
Ongoing clinical investigations are exploring DMBSF-derived compounds for neurodegenerative diseases, where selective serine hydrolase inhibition may modulate protein aggregation pathways. Preliminary results from animal models of Alzheimer's disease show reduced tau phosphorylation following treatment with blood-brain barrier penetrant DMBSF analogs.
Future research directions include the development of DMBSF-based bifunctional degraders (PROTACs) and the exploration of its reactivity with non-serine nucleophiles. The unique properties of this sulfonyl fluoride derivative continue to reveal new opportunities in chemical biology and therapeutic development.
2137645-00-0 (3-(Dimethylamino)benzene-1-sulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)